Cas no 83476-52-2 (α-D-Mannopyranoside, 2-propyn-1-yl, 2,3,4,6-tetraacetate)

α-D-Mannopyranoside, 2-propyn-1-yl, 2,3,4,6-tetraacetate structure
83476-52-2 structure
Product Name:α-D-Mannopyranoside, 2-propyn-1-yl, 2,3,4,6-tetraacetate
CAS No:83476-52-2
MF:C17H22O10
MW:386.350586414337
CID:4499255
PubChem ID:11211349
Update Time:2025-04-24

α-D-Mannopyranoside, 2-propyn-1-yl, 2,3,4,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

    • α-D-Mannopyranoside, 2-propyn-1-yl, 2,3,4,6-tetraacetate
    • 2-propynyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside
    • SCHEMBL15229735
    • HKGFUJKLPCRVFW-NRKLIOEPSA-N
    • Propargyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside
    • 83476-52-2
    • Inchi: 1S/C17H22O10/c1-6-7-22-17-16(26-12(5)21)15(25-11(4)20)14(24-10(3)19)13(27-17)8-23-9(2)18/h1,13-17H,7-8H2,2-5H3/t13-,14-,15+,16+,17+/m1/s1
    • InChI Key: HKGFUJKLPCRVFW-NRKLIOEPSA-N
    • SMILES: O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OCC#C

Computed Properties

  • Exact Mass: 386.12129689Da
  • Monoisotopic Mass: 386.12129689Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 124Ų

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